4-Bromo-2-fluoro-1-[(2-methyl-2-propen-1-yl)oxy]benzene

• Molecular Formula: C10H10BrFO
• Molecular Weight: 245.09 g/mol
• IUPAC Name: 4-bromo-2-fluoro-1-(2-methylprop-2-enoxy)benzene
• InChI: InChI=1S/C10H10BrFO/c1-7(2)6-13-10-4-3-8(11)5-9(10)12/h3-5H,1,6H2,2H3
• InChI Key: OAVHRHUIUBJPRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C=C(C=C1)Br)F

Description

4-Bromo-2-fluoro-1-[(2-methyl-2-propen-1-yl)oxy]benzene is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-bromo-2-fluorophenol (26.8 g) and 3-chloro-2-methylprop-1-ene (13.7 mL) in acetone (420 mL) was added potassium carbonate (29 g), and the mixture was stirred at 70° C. for 15 hr. The reaction mixture was allowed to cool to room temperature, water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. The solvent was evaporated and the residue was purified by silica gel column chromatography to give the title compound as a pale-yellow viscous substance (29.9 g, 87%).